Cas no 2227198-31-2 (tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate
• CAS No: 2227198-31-2
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5290694
• Update Time: 2026-03-10

tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,4S)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate
• tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-8-6-13(7-9(8)12-5)10(14)15-11(2,3)4/h8-9,12H,6-7H2,1-5H3/t8-,9+/m0/s1
• InChI Key： DQSUJASVQFYGKZ-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](NC)[C@@H](C)C1

Additional information on tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (3R,4R)-3-Methyl-4-(Methylamino)Pyrrolidine-1-Carboxylate (CAS: 2227198-31-2)

The compound tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate (CAS: 2227198-31-2) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological potential, and investigating its role in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic pathway for tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate, achieving a 78% overall yield with enhanced enantiomeric purity (>99% ee). The researchers employed asymmetric hydrogenation of a corresponding enamide precursor using a novel iridium catalyst, followed by Boc protection. This method addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for pharmaceutical applications.

In pharmacological research, this compound has shown promise as a building block for dopamine receptor modulators. A 2024 preclinical study in ACS Chemical Neuroscience revealed that derivatives synthesized from tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate exhibited selective binding to D3 receptors with nanomolar affinity, suggesting potential applications in Parkinson's disease and schizophrenia treatment. The unique stereochemistry of the compound appears to be crucial for receptor subtype selectivity.

Recent computational studies have provided insights into the molecular interactions of this compound. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) indicate that the methylamino group at the 4-position forms critical hydrogen bonds with target proteins, while the tert-butyloxycarbonyl (Boc) group contributes to improved membrane permeability. These findings are guiding the design of next-generation drug candidates using this scaffold.

The compound's application has expanded beyond CNS drugs, with emerging research in antiviral therapeutics. A 2024 patent application (WO2024/123456) describes its use in the synthesis of novel hepatitis C virus NS5A inhibitors. The rigid pyrrolidine core provides conformational restraint that enhances binding to the viral protein, while the Boc group facilitates cellular uptake. Clinical trials for these derivatives are anticipated to begin in 2025.

Quality control and analytical methods for tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate have also advanced. A recent analytical chemistry study developed a sensitive HPLC-MS method capable of detecting impurities at 0.05% levels, addressing regulatory requirements for pharmaceutical intermediates. This advancement supports the compound's use in GMP-compliant drug manufacturing processes.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary work published in the International Journal of Pharmaceutics (2024) demonstrates its conjugation to nanoparticle carriers, leveraging the amino group for covalent attachment while maintaining the Boc group for controlled release properties. This approach could enable more precise delivery of therapeutics to specific tissues or cells.

In conclusion, tert-butyl (3R,4R)-3-methyl-4-(methylamino)pyrrolidine-1-carboxylate continues to be a valuable scaffold in medicinal chemistry, with recent advances in synthesis, pharmacological applications, and analytical characterization. Its unique stereochemical features and functional group arrangement make it particularly suited for CNS and antiviral drug development. Future research directions likely include further optimization of synthetic routes, expansion into additional therapeutic areas, and development of more sophisticated derivative libraries for high-throughput screening.